
An In-depth Technical Guide to 4-Amino-2,3-
dichlorophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-2,3-dichlorophenol

Cat. No.: B042498 Get Quote

Introduction

4-Amino-2,3-dichlorophenol, a significant chemical intermediate, plays a crucial role in the

fine chemicals and pharmaceutical sectors.[1] Identified by its CAS number 39183-17-0, this

compound is a versatile building block essential for the synthesis of advanced therapeutic

agents and other high-value chemical products.[1][2] Its unique molecular structure, which

includes an amino group and two chlorine atoms on a phenol ring, provides specific chemical

properties that are leveraged in various industrial and research applications.[1] This guide

provides a comprehensive overview of its chemical properties, a detailed experimental protocol

for its synthesis, and its applications in drug development.

Core Chemical and Physical Properties
The fundamental properties of 4-Amino-2,3-dichlorophenol are summarized below. This data

is critical for its handling, storage, and application in synthetic chemistry.
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Property Value

IUPAC Name 4-amino-2,3-dichlorophenol[3][4][5]

Synonyms
2,3-dichloro-4-aminophenol, 2,3-dichloro-4-

hydroxyaniline, 4-hydroxy-2,3-dichloroaniline[1]

CAS Number 39183-17-0[1][3][4][5][6][7][8]

Molecular Formula C₆H₅Cl₂NO[1][3][4][5][7][8]

Molecular Weight 178.01 g/mol [3][7]

Appearance Brown or light pink crystalline solid[1][9]

Purity (Assay) ≥97%[1][5][7]

Melting Point >129°C (decomposes)[9]

Storage Conditions
Store in a cool, ventilated, dark place under an

inert atmosphere[1][5]

Experimental Protocol: Synthesis
A common method for the synthesis of 4-Amino-2,3-dichlorophenol involves the reduction of

2,3-dichloro-4-phenylazophenol.[9] The following protocol details the reagents, equipment, and

steps required for this procedure.

Materials and Equipment:

100 mL two-necked flask

Magnetic stirrer

Reflux condenser

Ice-water bath

2,3-dichloro-4-phenylazophenol (8.0 g, 0.03 mol)

Sodium hydroxide (1 g)
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Ethanol (40 mL)

Sodium borohydride (4.5 g, 0.12 mol)

Dilute hydrochloric acid solution

Ethyl acetate

Anhydrous sodium sulfate

Toluene (20 mL)

Methodology:

Reaction Setup: To a 100 mL two-necked flask equipped with a stirrer and reflux condenser,

add 8.0 g of 2,3-dichloro-4-phenylazophenol.[9]

Addition of Base: Dissolve 1 g of sodium hydroxide in 40 mL of ethanol and add it to the

flask.[9]

Reduction: Cool the reaction system in an ice-water bath. Subsequently, add 4.5 g of sodium

borohydride in a single portion.[9]

Reaction: After the addition is complete, remove the ice bath. Allow the mixture to warm to

room temperature and continue stirring for 4 hours.[9]

Work-up: Upon completion, adjust the pH of the reaction solution to 7 using a dilute

hydrochloric acid solution.[9]

Extraction: Perform extraction three times using ethyl acetate. Combine the organic phases.

[9]

Drying and Concentration: Dry the combined organic phase with anhydrous sodium sulfate

and remove the solvent by distillation under reduced pressure.[9]

Purification: Recrystallize the crude product using 20 mL of toluene.[9]
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Final Product: After filtration and drying, 5.08 g of light pink crystalline 4-amino-2,3-
dichlorophenol is obtained, yielding a 95% yield with 100% purity.[9]

Logical Workflow and Visualizations
The synthesis process can be visualized as a clear, sequential workflow.
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Caption: Synthesis workflow for 4-Amino-2,3-dichlorophenol.
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Applications in Research and Drug Development
4-Amino-2,3-dichlorophenol is a key precursor in the synthesis of various biologically active

molecules. Its primary applications include:

Pharmaceutical Synthesis: It is extensively used in the creation of pyrazine-based

compounds for drug formulations aimed at treating inflammation, respiratory disorders, and

viral infections.[1][6][9] The compound's chlorinated phenol structure is modified through

multi-step synthetic processes to produce these active pharmaceutical ingredients (APIs).[1]

[2]

Fungicide Production: It serves as a crucial intermediate in the synthesis of Fenhexamid, a

widely used fungicide.[1][6]

Impurity Reference Standard: In pharmaceutical quality control, it can be used as a

reference standard for the identification and quantification of impurities in final drug products.

[2]

The adaptability of this compound in synthetic chemistry suggests significant potential for future

breakthroughs in drug design, particularly in developing treatments for emerging viral diseases

and chronic inflammatory conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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